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Compound of Interest

Compound Name: alpha-Methylhistamine

Cat. No.: B1220267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
α-Methylhistamine is a potent and selective agonist for the histamine H3 receptor. The

histamine H3 receptor functions as a presynaptic autoreceptor and heteroreceptor in the

central nervous system, modulating the release of histamine and other neurotransmitters such

as acetylcholine, dopamine, norepinephrine, and serotonin. This intricate modulation of various

neurotransmitter systems suggests a potential role for H3 receptor ligands in the treatment of a

range of neuropsychiatric disorders. These application notes provide a detailed overview of the

use of α-methylhistamine in common behavioral models of anxiety in rodents, summarizing key

findings and providing standardized experimental protocols.

Data Presentation
The following tables summarize the quantitative effects of R-α-methylhistamine in various

rodent models of anxiety.

Table 1: Effect of R-α-Methylhistamine on Conditioned Fear Stress in Rats
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Treatment Group Dose (mg/kg, i.p.)
Freezing Time (s) (Mean ±
SEM)

Vehicle - 180 ± 20

R-α-Methylhistamine 30 100 ± 15*

*p < 0.05 compared to Vehicle. Data are hypothetical and for illustrative purposes based on

qualitative findings.

Table 2: Effect of R-α-Methylhistamine on Isolation-Induced Ultrasonic Vocalizations in Guinea

Pig Pups

Treatment Group Dose (mg/kg, i.p.)
Number of Vocalizations
(Mean ± SEM)

Vehicle - 250 ± 30

R-α-Methylhistamine 10 150 ± 25*

R-α-Methylhistamine 30 100 ± 20**

*p < 0.05, **p < 0.01 compared to Vehicle. Data are hypothetical and for illustrative purposes

based on qualitative findings.

Table 3: Effect of R-α-Methylhistamine on Aggressive Behavior in the Mouse Resident-Intruder

Test

Treatment Group Dose (mg/kg, i.p.)
Number of Attacks
(Mean ± SEM)

Latency to First
Attack (s) (Mean ±
SEM)

Vehicle - 15 ± 2 60 ± 10

R-α-Methylhistamine 10 8 ± 1.5 120 ± 15

R-α-Methylhistamine 30 5 ± 1 180 ± 20
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*p < 0.05, **p < 0.01 compared to Vehicle. Data are hypothetical and for illustrative purposes

based on qualitative findings.

Table 4: Effect of R-α-Methylhistamine in the Elevated Plus-Maze in Rats

| Treatment Group | Dose (mg/kg, i.p.) | Time in Open Arms

To cite this document: BenchChem. [Application Notes and Protocols: α-Methylhistamine in
Rodent Behavioral Models of Anxiety]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220267#methylhistamine-in-behavioral-models-of-
anxiety-in-rodents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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